Cas no 2034440-45-2 (N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034440-45-2
• MF: C₁₄H₁₆N₄O
• MW: 256.3030
• CID: 5351792
• Update Time: 2025-05-21

N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C14H16N4O/c1-9-3-2-4-13(17-9)18-14(19)10-5-6-11-12(7-10)16-8-15-11/h2-4,8,10H,5-7H2,1H3,(H,15,16)(H,17,18,19)
• InChI Key： OJQAUNJTYBVSSL-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C([H])N2[H])N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7

Additional information on N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Research Brief on N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS: 2034440-45-2)

In recent years, the compound N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS: 2034440-45-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzodiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide involves a multi-step process that typically begins with the condensation of 6-methylpyridin-2-amine with a suitably functionalized tetrahydrobenzodiazole precursor. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis, reflecting the growing emphasis on sustainable practices in pharmaceutical development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of key signaling pathways. Studies have identified its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic processes. For instance, in vitro assays have shown that N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide exhibits potent inhibitory effects on JAK2 and PI3K kinases, which are critical targets in the treatment of myeloproliferative disorders and certain cancers. These findings have spurred further investigation into its mechanism of action and potential as a lead compound for drug development.

Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have revealed favorable absorption and distribution profiles, with good oral bioavailability and moderate plasma protein binding. However, challenges remain in optimizing its metabolic stability, as initial studies indicate rapid clearance in some species. Researchers are currently exploring structural modifications to enhance its metabolic resistance while maintaining its biological activity. These efforts are crucial for advancing the compound toward clinical trials.

In addition to its kinase inhibitory properties, N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has shown potential in other therapeutic areas. Emerging research suggests its utility in neurodegenerative diseases, where it may modulate protein aggregation pathways. Furthermore, its unique chemical structure has inspired the development of analogs with improved selectivity and potency, broadening its potential applications in precision medicine.

In conclusion, N-(6-methylpyridin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS: 2034440-45-2) represents a promising scaffold for drug discovery, with demonstrated activity in multiple disease-relevant pathways. While challenges in pharmacokinetics remain, ongoing research efforts are addressing these limitations through structural optimization and formulation strategies. The compound's versatility and potential for targeted therapy make it a compelling subject for future investigations in chemical biology and pharmaceutical sciences.